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Compound Name: Antifungal agent 82

Cat. No.: B12381543 Get Quote

Technical Support Center: Antifungal Agent 82
Notice: Information regarding the off-target effects, cytotoxicity, and mechanism of action of

Antifungal Agent 82 in mammalian cell culture is currently unavailable in publicly accessible

scientific literature and databases.

The following information is based on the limited data available for this compound.

Frequently Asked Questions (FAQs)
Q1: What is Antifungal Agent 82?

A1: Antifungal Agent 82, also known as compound G34, is an antifungal agent.[1][2][3]

Q2: What is the primary known activity of Antifungal Agent 82?

A2: Antifungal Agent 82 has demonstrated excellent in vitro activity against Valsa mali, a

fungal pathogen that causes apple tree canker.[1][2][3] It also exhibits in vivo protective effects

against this fungus.[1][2][3]

Q3: Is there any data on the off-target effects of Antifungal Agent 82 in mammalian cell

culture?

A3: Currently, there is no publicly available information regarding the off-target effects of

Antifungal Agent 82 in mammalian cell lines.
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Q4: What is the mechanism of action of Antifungal Agent 82 in mammalian cells?

A4: The mechanism of action of Antifungal Agent 82 in mammalian cells has not been

documented in the available scientific literature. Its mechanism is only characterized in the

context of its antifungal activity.

Q5: Is there any cytotoxicity data available for Antifungal Agent 82 in mammalian cells?

A5: No, there is no publicly available data on the cytotoxicity of Antifungal Agent 82 in

mammalian cell cultures.

Troubleshooting Guide
Due to the lack of data on the effects of Antifungal Agent 82 in mammalian cell culture, a

specific troubleshooting guide cannot be provided. Researchers using this compound in

mammalian systems should proceed with caution and are encouraged to perform

comprehensive dose-response and cytotoxicity studies to determine its effects.

Quantitative Data
The following table summarizes the known quantitative data for Antifungal Agent 82.

Parameter Value Organism/System Reference

EC50 0.57 µg/mL Valsa mali (in vitro) [1][2][3]

Protective

Concentration
40 µg/mL

In vivo model of Valsa

mali infection
[1][2][3]

Experimental Protocols
Detailed experimental protocols for the use of Antifungal Agent 82 in mammalian cell culture

are not available. Researchers should adapt standard protocols for testing novel compounds in

their specific cell lines of interest. A general workflow for initial characterization is suggested

below.
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General Workflow for Characterizing a Novel Compound
in Cell Culture

Preparation

Experimentation Analysis

Obtain Antifungal Agent 82 Dissolve in appropriate solvent (e.g., DMSO) Prepare serial dilutions

Treat cells with a range of concentrationsSeed mammalian cells in multi-well plates Incubate for desired time points (e.g., 24, 48, 72h) Perform cytotoxicity assay (e.g., MTT, LDH) Conduct off-target screening (if desired) Analyze impact on signaling pathways

Click to download full resolution via product page

Caption: A general experimental workflow for the initial characterization of a novel compound.

Signaling Pathways
There is no information available on the impact of Antifungal Agent 82 on any signaling

pathways in mammalian cells. Therefore, no signaling pathway diagrams can be provided.

Researchers are advised to investigate pathways of interest based on their experimental

observations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12381543#antifungal-agent-82-off-target-effects-in-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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